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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040

An In-depth Technical Guide to 1,9-Caryolanediol 9-acetate

Abstract

1,9-Caryolanediol 9-acetate is a naturally occurring sesquiterpenoid compound. This technical
guide synthesizes the available scientific information on its chemical properties, natural
sources, and biological activities. While research on this specific molecule is limited, this
document provides a comprehensive overview of its known characteristics and contextualizes
its potential within the broader class of sesquiterpenoids.

Introduction

1,9-Caryolanediol 9-acetate, with the CAS Number 155488-34-9, is a sesquiterpenoid
belonging to the caryophyllane class.[1] Sesquiterpenoids are a large and diverse group of 15-
carbon isoprenoids that are widely distributed in the plant kingdom and are known to exhibit a
broad spectrum of biological activities.[1] This guide focuses on the specific properties and the
limitedly explored biological potential of 1,9-Caryolanediol 9-acetate.

Chemical Properties and Structure

The chemical properties of 1,9-Caryolanediol 9-acetate are summarized in the table below.
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Property Value Reference
CAS Number 155488-34-9 [1]12]
Molecular Formula C17H2803 [1]
Molecular Weight 280.40 g/mol

Sesquiterpenoid
Class [1]
(Caryophyllane-type)

Caryophyllene 1,9-diol 9-

Synonyms
acetate
Not specified in available
Appearance ]
literature
N Not specified in available
Solubility ]
literature
Storage Temperature -20°C

Natural Occurrence

1,9-Caryolanediol 9-acetate has been isolated from the pods of Sindora sumatrana, a plant
belonging to the Leguminosae family.[1] The isolation of this compound was part of a broader
investigation into the chemical constituents of this plant species.

Biological Activity and Scientific Research

Currently, there is a notable scarcity of published research specifically detailing the biological
activities of 1,9-Caryolanediol 9-acetate.

An activity-guided fractionation study on the pods of Sindora sumatrana was conducted to
identify compounds that could inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO)
production in murine macrophage RAW 264.7 cells. While this study isolated several di- and
sesquiterpenoids, 1,9-Caryolanediol 9-acetate was not identified as one of the active
constituents for INOS inhibition.
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It is worth noting that other sesquiterpenoids, including those with acetate functional groups,
have demonstrated a range of biological effects, such as anti-inflammatory and anticancer
activities. This suggests a potential for 1,9-Caryolanediol 9-acetate to possess similar
properties, though this remains to be experimentally verified.

Experimental Protocols

Due to the lack of published studies on the biological activity of 1,9-Caryolanediol 9-acetate,
there are no specific experimental protocols associated with this compound to report at this
time.

Signaling Pathways

There is no information available in the current scientific literature regarding any signaling
pathways that are modulated by 1,9-Caryolanediol 9-acetate.

Logical Relationships and Workflows

As the biological activities of 1,9-Caryolanediol 9-acetate are yet to be elucidated, a diagram
illustrating its mechanism of action or signaling pathway cannot be constructed. However, a
general workflow for the investigation of a novel natural product like 1,9-Caryolanediol 9-
acetate can be conceptualized.

A generalized workflow for natural product drug discovery.

Conclusion and Future Directions

1,9-Caryolanediol 9-acetate is a structurally characterized sesquiterpenoid from Sindora
sumatrana. Despite its classification within a pharmacologically significant class of natural
products, its biological activities remain largely unexplored. The absence of data presents a
clear opportunity for future research.

Key areas for future investigation include:

» Broad-spectrum biological screening: Evaluating the anti-inflammatory, anticancer,
antimicrobial, and other potential therapeutic effects of 1,9-Caryolanediol 9-acetate.
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 Structure-activity relationship (SAR) studies: Comparing its activity with other caryophyllane-
type sesquiterpenoids to understand the contribution of the diol and acetate functionalities.

» Elucidation of mechanisms of action: Should any significant biological activity be identified,
subsequent studies to determine the underlying signaling pathways would be crucial for its
development as a potential therapeutic agent.

This technical guide serves as a foundational document summarizing the current knowledge of
1,9-Caryolanediol 9-acetate and highlights the significant potential for future research to
uncover its pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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